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Compound of Interest

Compound Name: Lasiodonin

Cat. No.: B15591994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lasiodonin, a natural diterpenoid compound isolated from the plant Isodon rubescens, has

garnered significant attention in oncological research for its potent anti-tumor activities. This

guide provides a comprehensive cross-validation of Lasiodonin's mechanisms of action,

comparing its efficacy with other established anticancer agents and presenting detailed

experimental data to support these findings. Through an objective analysis of its effects on

apoptosis, cell cycle progression, and induction of oxidative stress, this document serves as a

valuable resource for researchers investigating novel cancer therapeutics.

Comparative Efficacy of Lasiodonin
Lasiodonin has demonstrated significant cytotoxic effects across a broad spectrum of cancer

cell lines. The following table summarizes its half-maximal inhibitory concentration (IC50)

values in comparison to other well-known chemotherapeutic agents, highlighting its potential as

a potent anticancer compound.
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Cell Line Cancer Type
Lasiodonin
(Oridonin)
IC50 (µM)

Comparative
Agent

Comparative
Agent IC50
(µM)

TE-8

Esophageal

Squamous Cell

Carcinoma

3.00 ± 0.46 (72h)

[1]
Gemcitabine

5.71 ± 1.07 (72h)

[1]

TE-2

Esophageal

Squamous Cell

Carcinoma

6.86 ± 0.83 (72h)

[1]
Gemcitabine

5.96 ± 1.11 (72h)

[1]

AGS Gastric Cancer
5.995 ± 0.741

(24h)[2]
- -

HGC27 Gastric Cancer
14.61 ± 0.600

(24h)[2]
- -

MGC803 Gastric Cancer
15.45 ± 0.59

(24h)[2]
- -

HepG2
Hepatocellular

Carcinoma
8.12

Compound 20

(Oridonin analog)
1.36[3]

PLC/PRF/5
Hepatocellular

Carcinoma
7.41

Compound 20

(Oridonin analog)
0.78[3]

HCC1806
Triple-Negative

Breast Cancer
-

Derivative 56

(Oridonin analog)

120-fold more

potent than

Oridonin[3]

BGC-7901, SW-

480, HL-60, BEL-

7402, A549, B16

Various Cancer

Types
-

1-O- and 14-O-

derivatives

More effective

than Oridonin[4]

Core Mechanisms of Action
Lasiodonin exerts its anticancer effects through a multi-pronged approach, primarily by

inducing apoptosis and cell cycle arrest, and promoting the generation of reactive oxygen

species (ROS).
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Induction of Apoptosis
Lasiodonin is a potent inducer of apoptosis, or programmed cell death, in cancer cells. This is

a critical mechanism for eliminating malignant cells without inducing an inflammatory response.

The process involves the activation of a cascade of caspases, a family of cysteine proteases

that dismantle the cell. Key protein families, such as the Bcl-2 family, regulate this process.

Lasiodonin has been shown to modulate the expression of these proteins, promoting a pro-

apoptotic state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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